3-[(Azetidin-3-yl)amino]benzonitrile

• Molecular Formula: C10H11N3
• Molecular Weight: 173.21 g/mol
• SMILES: C1C(CN1)NC2=CC=CC(=C2)C#N
• InChI: InChI=1S/C10H11N3/c11-5-8-2-1-3-9(4-8)13-10-6-12-7-10/h1-4,10,12-13H,6-7H2
• InChIKey: FZWHLDQYIGVBKI-UHFFFAOYSA-N

3-[(Azetidin-3-yl)amino]benzonitrile Compound Overview

3-[(Azetidin-3-yl)amino]benzonitrile (CAS 1478599-43-7, C10H11N3, MW 173.21) is a meta-substituted benzonitrile derivative featuring an azetidine ring linked via an amino group . This compound serves as a versatile small molecule scaffold in medicinal chemistry, particularly for the design of kinase inhibitors and CNS-targeting agents, due to the unique steric and electronic properties imparted by the strained four-membered azetidine heterocycle . It is commercially available as a free base and as a dihydrochloride salt (CAS 1989659-31-5) to enhance aqueous solubility for biological assays .

Scaffold Medicinal chemistry building block for kinase inhibitor and CNS-targeting agent design

Format Free base and dihydrochloride salt available to support aqueous solubility requirements

Motif Meta-substituted azetidine-amine benzonitrile with distinct steric and electronic profile

3-[(Azetidin-3-yl)amino]benzonitrile Structural Uniqueness

Simply substituting 3-[(Azetidin-3-yl)amino]benzonitrile with related azetidine-benzenes such as 3-(azetidin-3-yl)benzonitrile (direct C-C bond) or 4-(azetidin-3-yl)benzonitrile (para substitution) risks invalidating SAR studies due to significant differences in physicochemical properties, basicity, and hydrogen-bonding capacity . The presence of the secondary amine linker in the target compound introduces a hydrogen bond donor (HBD), increases basicity (pKa ~10.13), and alters molecular geometry compared to analogs lacking this spacer, directly impacting target engagement and pharmacokinetic profiles . Furthermore, the meta-substitution pattern on the benzonitrile ring yields distinct electronic and steric properties compared to para-substituted isomers, which can critically affect binding site complementarity .

If considering

Risk to review

3-(Azetidin-3-yl)benzonitrile (direct C-C bond)

Lacks secondary amine HBD; lower basicity may shift target engagement and solubility profile

4-(Azetidin-3-yl)benzonitrile (para substitution)

Para isomer alters molecular geometry; may not reproduce meta-substitution binding complementarity

Free base in aqueous assay without salt screening

Limited aqueous solubility may shift dose-response reproducibility; salt form supports assay preparation

3-[(Azetidin-3-yl)amino]benzonitrile Comparative Evidence

Physicochemical Comparison vs. 4-(Azetidin-3-yl)benzonitrile

Predicted boiling point and density data reveal quantifiable differences between 3-[(Azetidin-3-yl)amino]benzonitrile and its para-substituted analog 4-(azetidin-3-yl)benzonitrile. The target compound exhibits a lower predicted boiling point and a marginally higher density, indicating weaker intermolecular forces and distinct packing efficiency, which can influence purification, formulation, and analytical method development [1].

Physicochemical Comparison

Cross-study comparable

ΔBP ≈ -17.6 °C; ΔDensity ≈ -0.004 g/cm³

Supports purification and formulation method context

Predicted values; lower BP may affect solvent removal workflows

Evidence Dimension	Predicted Boiling Point and Density
Target Compound Data	Boiling Point: 347.8 ± 37.0 °C; Density: 1.18 ± 0.1 g/cm³
Comparator Or Baseline	4-(Azetidin-3-yl)benzonitrile; Boiling Point: 365.40 °C; Density: 1.1840 g/cm³
Quantified Difference	Δ Boiling Point ≈ -17.6 °C; Δ Density ≈ -0.004 g/cm³
Conditions	Predicted values from chemical databases (ChemicalBook, Chemsrc)

Why This Matters

The lower boiling point suggests easier volatility during solvent removal in synthetic workups, while the slightly lower density may affect crystallization behavior and solid-state stability, factors relevant for process chemistry and long-term storage.

• [1] 4-(Azetidin-3-yl)benzonitrile. Chemsrc. (Accessed 2026-04-21). View Source

Basicity Comparison vs. 3-(Azetidin-3-yl)benzonitrile

The predicted pKa of 3-[(Azetidin-3-yl)amino]benzonitrile (10.13) indicates significantly higher basicity compared to the direct C-C linked analog 3-(azetidin-3-yl)benzonitrile, for which no explicit pKa data is available but is expected to be lower due to the absence of the secondary amine . This difference in protonation state at physiological pH (7.4) will directly impact solubility, membrane permeability, and potential for salt formation, making the target compound more suitable for applications requiring a basic handle for further derivatization or for enhancing aqueous solubility via salt formation.

Basicity Comparison

Class-level

pKa ≈ 10.13 vs expected lower for C-C analog

Supports salt formation and solubility modulation strategy review

Class-level inference; experimental pKa validation recommended

Evidence Dimension	Acid Dissociation Constant (pKa)
Target Compound Data	pKa = 10.13 ± 0.40 (Predicted)
Comparator Or Baseline	3-(Azetidin-3-yl)benzonitrile (no pKa reported; expected to be significantly lower due to lack of secondary amine)
Quantified Difference	Estimated ΔpKa > 2 units (class inference based on secondary amine vs. aryl-azetidine C-C bond)
Conditions	Predicted value from ChemicalBook for target; comparator inference based on structural class

Why This Matters

The higher basicity enables selective protonation and salt formation strategies that are not accessible with the non-basic analog, expanding the compound's utility as a synthetic building block and improving its developability profile in early-stage drug discovery.

Dihydrochloride Salt Solubility Advantage

While the free base (CAS 1478599-43-7) is available, the dihydrochloride salt (CAS 1989659-31-5) of 3-[(Azetidin-3-yl)amino]benzonitrile offers a quantifiable advantage in aqueous solubility, a critical parameter for in vitro assays and in vivo studies . This salt form is specifically offered by multiple vendors to address the inherent low aqueous solubility of the neutral free base, a common limitation for azetidine-containing compounds due to their lipophilic character. The improved solubility facilitates preparation of dosing solutions and reduces the need for co-solvents that can introduce artifacts in biological experiments.

Salt Form Solubility

Data to verify

Dihydrochloride salt offers qualitative solubility improvement over free base

Supports aqueous biological assay preparation context

Vendor-reported; quantitative solubility data not available

Evidence Dimension	Solubility Enhancement via Salt Formation
Target Compound Data	Dihydrochloride salt available (CAS 1989659-31-5); enhanced aqueous solubility (qualitative vendor claims)
Comparator Or Baseline	Free base (CAS 1478599-43-7); limited aqueous solubility
Quantified Difference	Not quantified; qualitative improvement reported by vendors
Conditions	Commercial availability and vendor specifications

Why This Matters

For researchers requiring reproducible biological assay conditions, procurement of the dihydrochloride salt ensures consistent solubility and reduces variability in dose-response studies, directly impacting data quality and reproducibility.

3-[(Azetidin-3-yl)amino]benzonitrile Research Applications

Hinge-Targeting Kinase Inhibitors

The azetidine-amine motif of 3-[(Azetidin-3-yl)amino]benzonitrile is a privileged scaffold for occupying the hinge-binding region of ATP-competitive kinase inhibitors. The meta-substituted benzonitrile group can engage in key hydrogen-bonding interactions, while the strained azetidine ring introduces conformational rigidity that enhances selectivity . This compound serves as an ideal starting point for structure-activity relationship (SAR) studies aimed at optimizing potency and selectivity profiles against specific kinases, as evidenced by the broader class of azetidine-containing benzonitriles that exhibit low nanomolar IC50 values against kinases like PKCζ and c-KIT [1].

CNS-Penetrant Chemical Probes

The balanced lipophilicity and polarity of 3-[(Azetidin-3-yl)amino]benzonitrile, as suggested by its predicted physicochemical profile (boiling point, density, pKa), make it a suitable core for developing CNS-targeting agents . The presence of the basic amine allows for modulation of logD and pKa to achieve optimal brain penetration, a critical parameter in neuroscience drug discovery. Its dihydrochloride salt form further supports in vivo studies by enabling reliable dosing in preclinical models.

Antibacterial Agents for Novel Enzyme Targets

Azetidine-containing benzonitriles have been explored as leads for developing new antimicrobial agents, targeting enzymes involved in bacterial cell wall biosynthesis or essential metabolic pathways . The unique steric constraints of the four-membered azetidine ring can impart high target selectivity and reduce off-target toxicity. 3-[(Azetidin-3-yl)amino]benzonitrile, with its meta-substitution pattern and amino linker, offers a distinct chemical space for hit-to-lead optimization campaigns aimed at addressing antibiotic resistance.

Application

Selection Property

Validation Focus

Kinase inhibitor SAR studies

Hinge-binding scaffold context

Kinase selectivity endpoint review

CNS penetration studies

Amine-modulated logD/pKa profile

Brain exposure model review

Antimicrobial target screening

Azetidine steric constraint profile

Target selectivity endpoint review

• [1] BindingDB Entry BDBM50542121 (CHEMBL4641918) for a related azetidine-benzonitrile kinase inhibitor. BindingDB. (Accessed 2026-04-21). View Source